Cas no 2137722-68-8 (4-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide)

• Product Name: 4-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide
• CAS No: 2137722-68-8
• MF: C₈H₅FO₃S
• MW: 200.186904668808
• CID: 6475083
• PubChem ID: 165843638
• Update Time: 2025-05-21

4-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide
• 4-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione
• 2137722-68-8
• EN300-803623

• Inchi： 1S/C8H5FO3S/c9-5-2-1-3-7-8(5)6(10)4-13(7,11)12/h1-3H,4H2
• InChI Key： AQKTULUEOZKQEN-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=C(C=2C(C1)=O)F)(=O)=O

Computed Properties

• Exact Mass: 199.99434335g/mol
• Monoisotopic Mass: 199.99434335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.6Ų

Additional information on 4-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide

Comprehensive Overview of 4-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide (CAS No. 2137722-68-8)

The compound 4-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide (CAS No. 2137722-68-8) is a fluorinated derivative of benzo[b]thiophene, a heterocyclic structure widely studied in medicinal chemistry and material science. Its unique sulfone and fluorine functionalities make it a valuable intermediate for synthesizing pharmaceuticals, agrochemicals, and advanced materials. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and anti-inflammatory agents, aligning with current trends in personalized medicine and sustainable chemistry.

One of the key reasons for the growing attention on 4-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide is its structural versatility. The presence of a fluorine atom enhances metabolic stability and bioavailability, a critical factor in modern drug design. This aligns with frequent search queries like "fluorine in drug development" or "benzo[b]thiophene derivatives applications", reflecting the compound's relevance in cutting-edge research. Additionally, its sulfone group contributes to electrophilic reactivity, enabling diverse chemical transformations, which is a hot topic in organic synthesis forums and AI-driven molecular modeling discussions.

From an industrial perspective, CAS No. 2137722-68-8 is often explored for its role in creating high-performance polymers and electronic materials. Searches such as "sulfone-based polymers" or "fluorinated heterocycles in OLEDs" highlight its potential in next-generation technologies. The compound's thermal stability and electron-withdrawing properties make it suitable for optoelectronic devices, a sector experiencing rapid growth due to demand for energy-efficient displays and solar cells.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike traditional halogenated compounds, 4-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide exhibits a favorable safety profile, addressing concerns raised by queries like "green chemistry fluorinated compounds". Its synthetic pathways are being optimized to reduce waste and energy consumption, resonating with the principles of sustainable chemical manufacturing—a priority for both academia and industry.

In summary, 4-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide (CAS No. 2137722-68-8) represents a multifaceted tool for innovation across pharmaceuticals, materials science, and green chemistry. Its alignment with trending topics like "AI-assisted molecular design" and "biodegradable fluorophores" ensures its continued relevance in scientific and industrial advancements.